Cas no 23424-47-7 (CARBENDAZIM HYDROCHLORIDE)

CARBENDAZIM HYDROCHLORIDE structure
CARBENDAZIM HYDROCHLORIDE structure
Product Name:CARBENDAZIM HYDROCHLORIDE
CAS No:23424-47-7
MF:C9H10ClN3O2
MW:227.647600650787
CID:88444
PubChem ID:169939
Update Time:2025-04-18

CARBENDAZIM HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

    • CARBENDAZIM HYDROCHLORIDE
    • 1,3-dihydrobenzimidazol-2-ylidene(methoxycarbonyl)azanium,chloride
    • 2-Benzimidazolecarbamic acid, methyl ester, hydrochloride
    • Carbamic acid, 1H-benzimidazol-2-yl-, methyl ester, hydrochloride
    • N-(1,3-dihydro-2H-benzimidazol-2-ylidene)(methoxy)oxomethanaminium chloride
    • Carbamic acid, 1H-benzimidazol-2-yl-, methyl ester, monohydrochloride
    • Methyl 1H-benzimidazol-2-ylcarbamate HCl
    • Sandomil P
    • NS00088656
    • AKOS030572964
    • methyl N-(1H-benzimidazol-2-yl)carbamate;hydrochloride
    • CARBAMIC ACID, N-1H-BENZIMIDAZOL-2-YL-, METHYL ESTER, HYDROCHLORIDE (1:1)
    • METHYL 2-BENZIMIDAZOLECARBAMATE HYDROCHLORIDE
    • Q27256084
    • Carbendazim HCl
    • SCHEMBL74664
    • Methyl 1H-benzimidazol-2-ylcarbamate monohydrochloride
    • 31SOI468G0
    • Carbendazim monohydrochloride
    • 37574-18-8
    • EINECS 253-554-2
    • methyl (1H-benzo[d]imidazol-2-yl)carbamate hydrochloride
    • 23424-47-7
    • methyl N-(1H-1,3-benzodiazol-2-yl)carbamate hydrochloride
    • UNII-31SOI468G0
    • DTXSID8058370
    • Inchi: 1S/C9H9N3O2.ClH/c1-14-9(13)12-8-10-6-4-2-3-5-7(6)11-8;/h2-5H,1H3,(H2,10,11,12,13);1H
    • InChI Key: JXBLYSQTCABEMR-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(NC1=NC2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 227.0463
  • Monoisotopic Mass: 227.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67A^2

Experimental Properties

  • Density: 1.421
  • Melting Point: Decomposes at 300 deg C
  • Boiling Point: 318°C at 760 mmHg
  • Flash Point: 146.1°C
  • PSA: 67.01
  • LogP: 2.61620
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